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Compound of Interest

Compound Name: Allyl 2-Chlorophenyl Ether

CAS No.: 20788-42-5

Cat. No.: B1267163

Get Quote

This guide provides a comprehensive analysis of the spectroscopic characteristics of 2-allyl-6-

chlorophenol, a substituted phenolic compound of interest in synthetic chemistry and drug

development. By leveraging infrared (IR) spectroscopy, nuclear magnetic resonance (NMR)

spectroscopy, and mass spectrometry (MS), we will elucidate the structural features of this

molecule. Furthermore, a comparative analysis with related compounds, 2-allylphenol and 2-

chlorophenol, will offer insights into the influence of the allyl and chloro substituents on their

respective spectral properties. This document is intended for researchers, scientists, and

professionals in drug development who are engaged in the synthesis and characterization of

organic molecules.

Introduction
In the realm of chemical synthesis and drug discovery, the unambiguous identification and

characterization of molecules are paramount. Spectroscopic techniques are the cornerstone of

this process, providing a detailed fingerprint of a compound's molecular structure. 2-allyl-6-

chlorophenol (C₉H₉ClO) presents a unique combination of a phenolic hydroxyl group, an

aromatic ring, an allyl substituent, and a chlorine atom, each contributing distinct features to its

spectroscopic profile.[1] Understanding these contributions is crucial for confirming its identity

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 19 Tech Support

https://www.benchchem.com/product/b1267163#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Allyl-6-chlorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and purity. This guide will walk through the theoretical underpinnings and practical application

of key spectroscopic methods for the characterization of this target molecule.

Molecular Structure and Key Spectroscopic
Features
The structure of 2-allyl-6-chlorophenol is foundational to interpreting its spectra. The following

diagram illustrates the molecule and the numbering of its carbon atoms, which will be

referenced throughout this guide.

Figure 1: Molecular structure of 2-allyl-6-chlorophenol.

Infrared (IR) Spectroscopy: Unveiling Functional
Groups
Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule. Different

functional groups absorb IR radiation at characteristic frequencies, making it a powerful tool for

their identification.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-IR Spectroscopy

Sample Preparation: A small amount of liquid 2-allyl-6-chlorophenol is placed directly onto

the ATR crystal. For solid samples, a small amount of the powdered substance is used.

Data Acquisition: The spectrum is recorded over the mid-IR range, typically 4000-400 cm⁻¹.

A background spectrum of the clean ATR crystal is recorded and automatically subtracted

from the sample spectrum.

Data Processing: The resulting spectrum is a plot of transmittance or absorbance versus

wavenumber (cm⁻¹).

Interpretation of the IR Spectrum of 2-allyl-6-
chlorophenol
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The IR spectrum of 2-allyl-6-chlorophenol is expected to exhibit the following key absorption

bands:

Wavenumber (cm⁻¹) Functional Group Vibrational Mode

~3550-3200 (broad) O-H (Phenol) Stretching

~3100-3000 =C-H (Aromatic & Alkene) Stretching

~2980-2850 -C-H (Alkyl) Stretching

~1640 C=C (Alkene) Stretching

~1580, 1470 C=C (Aromatic) Stretching

~1200 C-O (Phenol) Stretching

~750 C-Cl Stretching

Causality Behind Spectral Features:

The broadness of the O-H stretching band is a hallmark of hydrogen bonding between

phenol molecules.

The =C-H stretching vibrations above 3000 cm⁻¹ are indicative of sp² hybridized carbons in

both the aromatic ring and the allyl group's double bond.

The C=C stretching of the allyl group is typically a sharp, medium-intensity band.

The aromatic ring gives rise to characteristic C=C stretching bands in the 1600-1450 cm⁻¹

region.

The C-O stretching of the phenol is a strong band, and its position can be influenced by

substitution on the ring.

The C-Cl stretching vibration is expected in the fingerprint region, confirming the presence of

the chlorine atom.

Comparative IR Analysis
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Functional Group
2-allyl-6-
chlorophenol

2-allylphenol 2-chlorophenol

O-H Stretch Broad, ~3400 cm⁻¹ Broad, ~3400 cm⁻¹ Broad, ~3400 cm⁻¹

C=C (Alkene) Stretch ~1640 cm⁻¹ ~1640 cm⁻¹ Absent

C-Cl Stretch ~750 cm⁻¹ Absent ~750 cm⁻¹

This comparison clearly illustrates how the presence of the allyl and chloro groups introduces

or removes specific absorption bands, allowing for differentiation between these related

structures.

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy: Mapping the Proton Environment
¹H NMR spectroscopy provides detailed information about the chemical environment of

hydrogen atoms in a molecule. Chemical shift, integration, and multiplicity are the key

parameters used for structural elucidation.

Experimental Protocol: ¹H NMR Spectroscopy
Sample Preparation: Approximately 5-10 mg of 2-allyl-6-chlorophenol is dissolved in about

0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of

tetramethylsilane (TMS) is often added as an internal standard (δ 0.00).

Data Acquisition: The NMR tube is placed in the spectrometer, and the magnetic field is

"shimmed" to achieve homogeneity. A standard one-dimensional ¹H NMR spectrum is

acquired.

Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed to produce

the NMR spectrum. The spectrum is then phased, baseline corrected, and referenced to

TMS.

Interpretation of the ¹H NMR Spectrum of 2-allyl-6-
chlorophenol
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The ¹H NMR spectrum of 2-allyl-6-chlorophenol is predicted to show the following signals:

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.2-6.8 m 3H Aromatic protons

~6.0 m 1H -CH=CH₂

~5.1 m 2H -CH=CH₂

~5.5 s 1H OH

~3.4 d 2H Ar-CH₂-CH=

Logic of Signal Assignment:

Aromatic Protons: The protons on the benzene ring will appear in the downfield region

(typically 6.5-8.0 ppm) due to the deshielding effect of the ring current. The substitution

pattern will lead to a complex multiplet.

Allyl Protons:

The proton on the internal carbon of the double bond (-CH=) will be a multiplet due to

coupling with both the terminal vinyl protons and the allylic methylene protons.

The two terminal vinyl protons (=CH₂) will be diastereotopic and appear as separate

multiplets.

The allylic methylene protons (Ar-CH₂-) will be a doublet due to coupling with the adjacent

vinyl proton.

Phenolic Proton: The hydroxyl proton (OH) will typically appear as a broad singlet, and its

chemical shift can be highly variable depending on concentration and solvent due to

hydrogen bonding.

Figure 2: Key ¹H NMR correlations for 2-allyl-6-chlorophenol.
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¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy: Probing the Carbon Skeleton
¹³C NMR spectroscopy provides information about the carbon framework of a molecule. Each

unique carbon atom in the structure gives rise to a distinct signal.

Experimental Protocol: ¹³C NMR Spectroscopy
Sample Preparation: A more concentrated sample is typically required for ¹³C NMR

compared to ¹H NMR, usually 20-50 mg of 2-allyl-6-chlorophenol dissolved in a deuterated

solvent.

Data Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. This technique

simplifies the spectrum by removing the coupling between carbon and proton atoms,

resulting in a single peak for each unique carbon.

Data Processing: The FID is processed similarly to the ¹H NMR spectrum.

Interpretation of the ¹³C NMR Spectrum of 2-allyl-6-
chlorophenol
The nine carbon atoms of 2-allyl-6-chlorophenol are chemically distinct and will each produce a

signal in the ¹³C NMR spectrum.

Chemical Shift (δ, ppm) Assignment

~150 C-OH

~135 -CH=CH₂

~130-120 Aromatic C-H & C-Cl

~125 Aromatic C-allyl

~116 -CH=CH₂

~35 Ar-CH₂-

Rationale for Chemical Shift Assignments:
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The carbon attached to the electronegative oxygen atom (C-OH) is the most deshielded

aromatic carbon and appears furthest downfield.

The carbons of the double bond appear in the typical alkene region (~110-140 ppm).

The other aromatic carbons appear in the range of ~120-130 ppm. The carbon attached to

the chlorine atom will also be in this region.

The sp³ hybridized allylic carbon (Ar-CH₂-) is the most shielded carbon and appears furthest

upfield.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It provides information about the molecular weight of a compound

and its fragmentation pattern, which can be used to deduce its structure.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

Sample Introduction: A dilute solution of 2-allyl-6-chlorophenol is injected into the gas

chromatograph, which separates the compound from any impurities.

Ionization: As the compound elutes from the GC column, it enters the mass spectrometer

and is ionized, typically by electron impact (EI).

Mass Analysis: The resulting ions are separated based on their m/z ratio by a mass analyzer.

Detection: The detector records the abundance of each ion, generating a mass spectrum.

Interpretation of the Mass Spectrum of 2-allyl-6-
chlorophenol
The mass spectrum of 2-allyl-6-chlorophenol provides key structural information.
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Molecular Ion (M⁺): The molecular ion peak is expected at an m/z of 168, corresponding to

the molecular weight of the compound (C₉H₉³⁵Cl¹⁶O).[1] An M+2 peak of approximately one-

third the intensity of the M⁺ peak will also be observed due to the natural abundance of the

³⁷Cl isotope.

Major Fragment Ions: The fragmentation pattern provides clues to the molecule's structure.

Key fragment ions observed for 2-allyl-6-chlorophenol include:

m/z 133: Loss of a chlorine atom (M⁺ - Cl).[1]

m/z 77: Represents the phenyl group (C₆H₅⁺).[1]

[M]⁺˙
m/z = 168

[M-Cl]⁺
m/z = 133- Cl

[C₆H₅]⁺
m/z = 77

- C₃H₄OCl

Click to download full resolution via product page

Figure 3: Proposed fragmentation pathway for 2-allyl-6-chlorophenol in mass spectrometry.

Comparative Analysis with Alternative Phenolic
Compounds
To better understand the spectroscopic signature of 2-allyl-6-chlorophenol, it is instructive to

compare its spectral data with those of its structural analogs, 2-allylphenol and 2-chlorophenol.
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Spectroscopic
Feature

2-allyl-6-
chlorophenol

2-allylphenol 2-chlorophenol

Molecular Weight 168.61 g/mol 134.18 g/mol 128.56 g/mol

Key IR Bands (cm⁻¹)
O-H, C=C (alkene), C-

Cl
O-H, C=C (alkene) O-H, C-Cl

¹H NMR Allyl Signals Present Present Absent

Mass Spec M⁺ (m/z) 168 134 128

Mass Spec M+2 Peak Present Absent Present

This comparative table highlights the unique spectroscopic features that arise from the

combination of the allyl and chloro substituents in 2-allyl-6-chlorophenol. The presence of both

the alkene-related signals in the IR and NMR spectra and the characteristic isotopic pattern in

the mass spectrum provides a definitive identification of the target molecule.

Conclusion
The spectroscopic characterization of 2-allyl-6-chlorophenol is a multi-faceted process that

relies on the synergistic information provided by IR, NMR, and mass spectrometry. Each

technique offers a unique window into the molecular structure, from the identification of

functional groups by IR to the detailed mapping of proton and carbon environments by NMR,

and the confirmation of molecular weight and fragmentation pathways by mass spectrometry.

By understanding the principles behind these techniques and comparing the spectral data with

those of related compounds, researchers can confidently identify and characterize 2-allyl-6-

chlorophenol, ensuring the integrity of their synthetic and developmental endeavors.
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spectroscopy, and mass spectrometry (MS), we will elucidate the structural features of this

molecule. Furthermore, a comparative analysis with related compounds, 2-allylphenol and 2-

chlorophenol, will offer insights into the influence of the allyl and chloro substituents on their

respective spectral properties. This document is intended for researchers, scientists, and

professionals in drug development who are engaged in the synthesis and characterization of

organic molecules.

Introduction
In the realm of chemical synthesis and drug discovery, the unambiguous identification and

characterization of molecules are paramount. Spectroscopic techniques are the cornerstone of

this process, providing a detailed fingerprint of a compound's molecular structure. 2-allyl-6-

chlorophenol (C₉H₉ClO) presents a unique combination of a phenolic hydroxyl group, an

aromatic ring, an allyl substituent, and a chlorine atom, each contributing distinct features to its

spectroscopic profile.[1] Understanding these contributions is crucial for confirming its identity

and purity. This guide will walk through the theoretical underpinnings and practical application

of key spectroscopic methods for the characterization of this target molecule.

Molecular Structure and Key Spectroscopic
Features
The structure of 2-allyl-6-chlorophenol is foundational to interpreting its spectra. The following

diagram illustrates the molecule and the numbering of its carbon atoms, which will be

referenced throughout this guide.

Figure 1: Molecular structure of 2-allyl-6-chlorophenol.

Infrared (IR) Spectroscopy: Unveiling Functional
Groups
Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule. Different

functional groups absorb IR radiation at characteristic frequencies, making it a powerful tool for

their identification.
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Experimental Protocol: Attenuated Total Reflectance
(ATR)-IR Spectroscopy

Sample Preparation: A small amount of liquid 2-allyl-6-chlorophenol is placed directly onto

the ATR crystal. For solid samples, a small amount of the powdered substance is used.

Data Acquisition: The spectrum is recorded over the mid-IR range, typically 4000-400 cm⁻¹.

A background spectrum of the clean ATR crystal is recorded and automatically subtracted

from the sample spectrum.

Data Processing: The resulting spectrum is a plot of transmittance or absorbance versus

wavenumber (cm⁻¹).

Interpretation of the IR Spectrum of 2-allyl-6-
chlorophenol
The IR spectrum of 2-allyl-6-chlorophenol is expected to exhibit the following key absorption

bands:

Wavenumber (cm⁻¹) Functional Group Vibrational Mode

~3550-3200 (broad) O-H (Phenol) Stretching

~3100-3000 =C-H (Aromatic & Alkene) Stretching

~2980-2850 -C-H (Alkyl) Stretching

~1640 C=C (Alkene) Stretching

~1580, 1470 C=C (Aromatic) Stretching

~1200 C-O (Phenol) Stretching

~750 C-Cl Stretching

Causality Behind Spectral Features:

The broadness of the O-H stretching band is a hallmark of hydrogen bonding between

phenol molecules.
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The =C-H stretching vibrations above 3000 cm⁻¹ are indicative of sp² hybridized carbons in

both the aromatic ring and the allyl group's double bond.

The C=C stretching of the allyl group is typically a sharp, medium-intensity band.

The aromatic ring gives rise to characteristic C=C stretching bands in the 1600-1450 cm⁻¹

region.

The C-O stretching of the phenol is a strong band, and its position can be influenced by

substitution on the ring.

The C-Cl stretching vibration is expected in the fingerprint region, confirming the presence of

the chlorine atom.

Comparative IR Analysis
Functional Group

2-allyl-6-
chlorophenol

2-allylphenol 2-chlorophenol

O-H Stretch Broad, ~3400 cm⁻¹ Broad, ~3400 cm⁻¹ Broad, ~3400 cm⁻¹

C=C (Alkene) Stretch ~1640 cm⁻¹ ~1640 cm⁻¹ Absent

C-Cl Stretch ~750 cm⁻¹ Absent ~750 cm⁻¹

This comparison clearly illustrates how the presence of the allyl and chloro groups introduces

or removes specific absorption bands, allowing for differentiation between these related

structures.

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy: Mapping the Proton Environment
¹H NMR spectroscopy provides detailed information about the chemical environment of

hydrogen atoms in a molecule. Chemical shift, integration, and multiplicity are the key

parameters used for structural elucidation.

Experimental Protocol: ¹H NMR Spectroscopy
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Sample Preparation: Approximately 5-10 mg of 2-allyl-6-chlorophenol is dissolved in about

0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of

tetramethylsilane (TMS) is often added as an internal standard (δ 0.00).

Data Acquisition: The NMR tube is placed in the spectrometer, and the magnetic field is

"shimmed" to achieve homogeneity. A standard one-dimensional ¹H NMR spectrum is

acquired.

Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed to produce

the NMR spectrum. The spectrum is then phased, baseline corrected, and referenced to

TMS.

Interpretation of the ¹H NMR Spectrum of 2-allyl-6-
chlorophenol
The ¹H NMR spectrum of 2-allyl-6-chlorophenol is predicted to show the following signals:

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.2-6.8 m 3H Aromatic protons

~6.0 m 1H -CH=CH₂

~5.1 m 2H -CH=CH₂

~5.5 s 1H OH

~3.4 d 2H Ar-CH₂-CH=

Logic of Signal Assignment:

Aromatic Protons: The protons on the benzene ring will appear in the downfield region

(typically 6.5-8.0 ppm) due to the deshielding effect of the ring current. The substitution

pattern will lead to a complex multiplet.

Allyl Protons:
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The proton on the internal carbon of the double bond (-CH=) will be a multiplet due to

coupling with both the terminal vinyl protons and the allylic methylene protons.

The two terminal vinyl protons (=CH₂) will be diastereotopic and appear as separate

multiplets.

The allylic methylene protons (Ar-CH₂-) will be a doublet due to coupling with the adjacent

vinyl proton.

Phenolic Proton: The hydroxyl proton (OH) will typically appear as a broad singlet, and its

chemical shift can be highly variable depending on concentration and solvent due to

hydrogen bonding.

Figure 2: Key ¹H NMR correlations for 2-allyl-6-chlorophenol.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy: Probing the Carbon Skeleton
¹³C NMR spectroscopy provides information about the carbon framework of a molecule. Each

unique carbon atom in the structure gives rise to a distinct signal.

Experimental Protocol: ¹³C NMR Spectroscopy
Sample Preparation: A more concentrated sample is typically required for ¹³C NMR

compared to ¹H NMR, usually 20-50 mg of 2-allyl-6-chlorophenol dissolved in a deuterated

solvent.

Data Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. This technique

simplifies the spectrum by removing the coupling between carbon and proton atoms,

resulting in a single peak for each unique carbon.

Data Processing: The FID is processed similarly to the ¹H NMR spectrum.

Interpretation of the ¹³C NMR Spectrum of 2-allyl-6-
chlorophenol
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The nine carbon atoms of 2-allyl-6-chlorophenol are chemically distinct and will each produce a

signal in the ¹³C NMR spectrum.

Chemical Shift (δ, ppm) Assignment

~150 C-OH

~135 -CH=CH₂

~130-120 Aromatic C-H & C-Cl

~125 Aromatic C-allyl

~116 -CH=CH₂

~35 Ar-CH₂-

Rationale for Chemical Shift Assignments:

The carbon attached to the electronegative oxygen atom (C-OH) is the most deshielded

aromatic carbon and appears furthest downfield.

The carbons of the double bond appear in the typical alkene region (~110-140 ppm).

The other aromatic carbons appear in the range of ~120-130 ppm. The carbon attached to

the chlorine atom will also be in this region.

The sp³ hybridized allylic carbon (Ar-CH₂-) is the most shielded carbon and appears furthest

upfield.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It provides information about the molecular weight of a compound

and its fragmentation pattern, which can be used to deduce its structure.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 19 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

Sample Introduction: A dilute solution of 2-allyl-6-chlorophenol is injected into the gas

chromatograph, which separates the compound from any impurities.

Ionization: As the compound elutes from the GC column, it enters the mass spectrometer

and is ionized, typically by electron impact (EI).

Mass Analysis: The resulting ions are separated based on their m/z ratio by a mass analyzer.

Detection: The detector records the abundance of each ion, generating a mass spectrum.

Interpretation of the Mass Spectrum of 2-allyl-6-
chlorophenol
The mass spectrum of 2-allyl-6-chlorophenol provides key structural information.

Molecular Ion (M⁺): The molecular ion peak is expected at an m/z of 168, corresponding to

the molecular weight of the compound (C₉H₉³⁵Cl¹⁶O).[1] An M+2 peak of approximately one-

third the intensity of the M⁺ peak will also be observed due to the natural abundance of the

³⁷Cl isotope.

Major Fragment Ions: The fragmentation pattern provides clues to the molecule's structure.

Key fragment ions observed for 2-allyl-6-chlorophenol include:

m/z 133: Loss of a chlorine atom (M⁺ - Cl).[1]

m/z 77: Represents the phenyl group (C₆H₅⁺).[1]

[M]⁺˙
m/z = 168

[M-Cl]⁺
m/z = 133- Cl

[C₆H₅]⁺
m/z = 77

- C₃H₄OCl
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Figure 3: Proposed fragmentation pathway for 2-allyl-6-chlorophenol in mass spectrometry.

Comparative Analysis with Alternative Phenolic
Compounds
To better understand the spectroscopic signature of 2-allyl-6-chlorophenol, it is instructive to

compare its spectral data with those of its structural analogs, 2-allylphenol and 2-chlorophenol.

Spectroscopic
Feature

2-allyl-6-
chlorophenol

2-allylphenol 2-chlorophenol

Molecular Weight 168.61 g/mol 134.18 g/mol 128.56 g/mol

Key IR Bands (cm⁻¹)
O-H, C=C (alkene), C-

Cl
O-H, C=C (alkene) O-H, C-Cl

¹H NMR Allyl Signals Present Present Absent

Mass Spec M⁺ (m/z) 168 134 128

Mass Spec M+2 Peak Present Absent Present

This comparative table highlights the unique spectroscopic features that arise from the

combination of the allyl and chloro substituents in 2-allyl-6-chlorophenol. The presence of both

the alkene-related signals in the IR and NMR spectra and the characteristic isotopic pattern in

the mass spectrum provides a definitive identification of the target molecule.

Conclusion
The spectroscopic characterization of 2-allyl-6-chlorophenol is a multi-faceted process that

relies on the synergistic information provided by IR, NMR, and mass spectrometry. Each

technique offers a unique window into the molecular structure, from the identification of

functional groups by IR to the detailed mapping of proton and carbon environments by NMR,

and the confirmation of molecular weight and fragmentation pathways by mass spectrometry.

By understanding the principles behind these techniques and comparing the spectral data with
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those of related compounds, researchers can confidently identify and characterize 2-allyl-6-

chlorophenol, ensuring the integrity of their synthetic and developmental endeavors.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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